Cas no 2248289-45-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate
• CAS No: 2248289-45-2
• MF: C₁₅H₆Cl₃NO₄
• MW: 370.571441173553
• CID: 5762458
• PubChem ID: 165726879
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate
• 2248289-45-2
• EN300-6515984

• Inchi： 1S/C15H6Cl3NO4/c16-7-5-10(17)12(11(18)6-7)15(22)23-19-13(20)8-3-1-2-4-9(8)14(19)21/h1-6H
• InChI Key： MOJKOKLCARPKPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 368.936241g/mol
• Monoisotopic Mass: 368.936241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate (CAS No. 2248289-45-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate (CAS No. 2248289-45-2) is a specialized organic molecule with significant applications in pharmaceutical intermediates and material science. Its unique structure, combining an isoindole core with a trichlorobenzoate moiety, makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials. This article delves into its properties, synthesis, and potential applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate belongs to the class of N-acylimides, characterized by the presence of a reactive carbonyl group adjacent to a nitrogen atom. The 2,4,6-trichlorobenzoate ester group enhances its stability and lipophilicity, which is critical for its role in controlled-release formulations. Recent studies highlight its utility as a building block in peptide mimetics and polymeric coatings, aligning with the growing demand for biocompatible materials in medical devices.

Synthesis of this compound typically involves the condensation of 2,3-dihydro-1H-isoindole-1,3-dione with 2,4,6-trichlorobenzoyl chloride under anhydrous conditions. Optimizing this process using catalytic methods or microwave-assisted synthesis has gained traction, reflecting the industry's shift toward energy-efficient protocols. Researchers are also exploring its derivatives for photodynamic therapy agents, leveraging the chloroaromatic segment's electron-withdrawing properties.

From an industrial perspective, CAS No. 2248289-45-2 is often discussed in contexts like high-performance additives and specialty polymers. Its thermal stability and compatibility with engineering plastics make it a candidate for flame-retardant applications, a hot topic given the global push for sustainable fire safety solutions. Additionally, its role in OLED materials is under investigation, catering to the booming demand for flexible electronics.

Environmental and regulatory considerations are paramount when handling this compound. While not classified as hazardous, its chlorinated aromatic structure warrants careful disposal to align with REACH compliance. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring batch-to-batch consistency—a priority for manufacturers targeting GMP certification.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,6-trichlorobenzoate exemplifies the intersection of structural complexity and functional versatility. As industries increasingly adopt digital chemistry platforms to accelerate R&D, compounds like this will remain pivotal in bridging gaps between molecular design and real-world applications.